Cas no 89762-88-9 (Benzenesulfonic acid, 2,5-dimethyl-, methyl ester)

Benzenesulfonic acid, 2,5-dimethyl-, methyl ester structure
89762-88-9 structure
Product Name:Benzenesulfonic acid, 2,5-dimethyl-, methyl ester
CAS No:89762-88-9
MF:C9H12O3S
MW:200.254781723022
CID:589893
PubChem ID:13213803
Update Time:2025-04-19

Benzenesulfonic acid, 2,5-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid, 2,5-dimethyl-, methyl ester
    • methyl 2,5-dimethylbenzenesulfonate
    • 89762-88-9
    • Methyl 2,5-dimethylbenzene-1-sulfonate
    • SCHEMBL11713180
    • methyl p-methyltoluenesulfonate
    • DTXSID10528583
    • Inchi: 1S/C9H12O3S/c1-7-4-5-8(2)9(6-7)13(10,11)12-3/h4-6H,1-3H3
    • InChI Key: WPXWLDCJSZSAAU-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C)C=CC=1C)(=O)(=O)OC

Computed Properties

  • Exact Mass: 200.05071541g/mol
  • Monoisotopic Mass: 200.05071541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 51.8Ų
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